Cas no 179911-73-0 (2-Pyridinecarbonylisocyanate (9CI))

2-Pyridinecarbonylisocyanate (9CI) structure
179911-73-0 structure
Product name:2-Pyridinecarbonylisocyanate (9CI)
CAS No:179911-73-0
MF:C7H4N2O2
MW:148.118861198425
CID:113294
PubChem ID:15209235

2-Pyridinecarbonylisocyanate (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbonylisocyanate (9CI)
    • pyridine-2-carbonyl isocyanate
    • 2-Pyridinecarbonylisocyanate(9CI)
    • 179911-73-0
    • DTXSID10570042
    • AKOS023252489
    • Inchi: InChI=1S/C7H4N2O2/c10-5-9-7(11)6-3-1-2-4-8-6/h1-4H
    • InChI Key: DHCSEDVCGYEIDB-UHFFFAOYSA-N
    • SMILES: N1C=CC=CC=1C(N=C=O)=O

Computed Properties

  • Exact Mass: 148.02732
  • Monoisotopic Mass: 148.027277375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • PSA: 59.39

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